4-(3-Chloro-4-fluorophenyl)-2-piperidin-4-yl-1,3-thiazole

• IUPAC Name: 4-(3-chloro-4-fluorophenyl)-2-piperidin-4-yl-1,3-thiazole
• InChI: InChI=1S/C14H14ClFN2S/c15-11-7-10(1-2-12(11)16)13-8-19-14(18-13)9-3-5-17-6-4-9/h1-2,7-9,17H,3-6H2
• InChI Key: AFZJHMVBXSTIKN-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1C2=NC(=CS2)C3=CC(=C(C=C3)F)Cl
• Molecular Formula: C14H14ClFN2S
• Molecular Weight: 296.8 g/mol

Description

4-(3-Chloro-4-fluorophenyl)-2-piperidin-4-yl-1,3-thiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

4-(3-Chloro-4-fluorophenyl)-2-piperidin-4-yl-1,3-thiazole has shown potential applications in various scientific research fields. It has been studied for its anti-inflammatory, anti-tumor, and anti-cancer properties. The compound has also been shown to inhibit the growth of certain bacteria and fungi, making it a potential candidate for use as an antibiotic or antifungal agent.

Mechanism of Action

The mechanism of action of 4-(3-Chloro-4-fluorophenyl)-2-piperidin-4-yl-1,3-thiazole is not fully understood. However, studies have suggested that it may work by inhibiting certain enzymes or proteins involved in the growth and proliferation of cancer cells, bacteria, and fungi.
Biochemical and Physiological Effects:
Studies have shown that 4-(3-Chloro-4-fluorophenyl)-2-piperidin-4-yl-1,3-thiazole has both biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, reduce inflammation, and inhibit the growth of certain bacteria and fungi. The compound has also been shown to have low toxicity and minimal side effects.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(3-Chloro-4-fluorophenyl)-2-piperidin-4-yl-1,3-thiazole in lab experiments is its high purity and stability. This makes it easier to study its effects on various biological systems. However, one limitation is that the compound may not be readily available in large quantities, making it difficult to conduct large-scale experiments.

Future Directions

There are several future directions for the study of 4-(3-Chloro-4-fluorophenyl)-2-piperidin-4-yl-1,3-thiazole. One direction is to further investigate its anti-inflammatory, anti-tumor, and anti-cancer properties. Another direction is to explore its potential as an antibiotic or antifungal agent. Additionally, researchers could investigate the compound's effects on other biological systems, such as the nervous system or cardiovascular system. Finally, efforts could be made to optimize the synthesis method to produce larger quantities of the compound for use in future experiments.

Synthesis Methods

The synthesis of 4-(3-Chloro-4-fluorophenyl)-2-piperidin-4-yl-1,3-thiazole involves the reaction of 3-chloro-4-fluoroaniline with piperidine-4-carboxylic acid followed by cyclization with thioamide. This method has been optimized to produce high yields of the compound with good purity.